4-Bromo-2-ethanesulfonylbenzoic acid
Overview
Description
“4-Bromo-2-ethanesulfonylbenzoic acid” is a chemical compound with the molecular formula C9H9BrO4S . It has a molecular weight of 293.13 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzoic acid core with a bromine atom at the 4th position and an ethanesulfonyl group at the 2nd position .
Physical And Chemical Properties Analysis
The boiling point of “this compound” is predicted to be 477.3±45.0 °C . Its density is predicted to be 1.661±0.06 g/cm3 . The pKa value is predicted to be 2.56±0.36 .
Scientific Research Applications
Molecular Recognition and Supramolecular Chemistry
4-Bromo-2-ethanesulfonylbenzoic acid and its derivatives have been studied for their potential in molecular recognition and the formation of supramolecular structures. Varughese and Pedireddi (2006) reported on the synthesis and structural analysis of molecular adducts formed between a bromo derivative of 3,5-dihydroxybenzoic acid (which is structurally similar to this compound) and various N-donor compounds. They found that the recognition between these constituents is established through hydrogen bonds and subtle differences in recognition patterns led to the formation of different cyclic networks (Varughese & Pedireddi, 2006).
Halogen Bonding Studies
Research on this compound derivatives has contributed to understanding halogen bonding interactions. For instance, Raffo et al. (2016) studied 4-bromo-3,5-di(methoxy)benzoic acid and found that the crystal structure showed dimeric units linked via type II Br…Br interactions, Br…π, and weak H-bonding interactions. This research helps in understanding the molecular interactions involving halogen atoms, which is crucial in the field of crystal engineering and drug design (Raffo et al., 2016).
Computational Studies in Organic Chemistry
This compound derivatives have also been the subject of computational chemistry studies. Erdogan and Erdoğan (2019) investigated the nucleophilic substitution reactions of imidazole with various 2-bromo-1-arylethanone derivatives, providing insights into the reaction mechanisms and electronic properties of these compounds. Such studies are significant for understanding and predicting the behavior of organic molecules in various chemical reactions (Erdogan & Erdoğan, 2019).
Synthesis of Novel Compounds
Research on this compound is also important in the synthesis of novel organic compounds. For instance, Teitei (1980) described a multi-step synthesis of 2-(5-phenylthiazol-4-yl)benzoic acid using a bromo derivative, highlighting the role of such compounds in the synthesis of potential plant growth regulators (Teitei, 1980).
Proton Conduction in Supramolecular Complexes
In the field of materials science, derivatives of this compound have been used in constructing supramolecular complexes for proton conduction. Chen et al. (2018) utilized a bromophenyl derivative in the synthesis of 3D supramolecular complexes that demonstrated significant proton conductivity under specific conditions, indicating potential applications in fuel cells and other technologies (Chen et al., 2018).
Safety and Hazards
“4-Bromo-2-ethanesulfonylbenzoic acid” is classified under the GHS07 hazard class . The hazard statements include H319 (causes serious eye irritation), H335 (may cause respiratory irritation), H302 (harmful if swallowed), and H315 (causes skin irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
properties
IUPAC Name |
4-bromo-2-ethylsulfonylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO4S/c1-2-15(13,14)8-5-6(10)3-4-7(8)9(11)12/h3-5H,2H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CITBBNNZZWFJBO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=C(C=CC(=C1)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1383826-63-8 |
Source
|
| Record name | 4-bromo-2-(ethanesulfonyl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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